Cas no 51787-43-0 (Benz[a]acridine,8,10,12-trimethyl-)

Benz[a]acridine,8,10,12-trimethyl- structure
51787-43-0 structure
Product Name:Benz[a]acridine,8,10,12-trimethyl-
CAS No:51787-43-0
MF:C20H17N
MW:271.355684995651
CID:380588
PubChem ID:40129
Update Time:2025-04-19

Benz[a]acridine,8,10,12-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]acridine,8,10,12-trimethyl-
    • 8,10,12-Trimethylbenz[a]acridine
    • 8,10,12-trimethylbenzo[a]acridine
    • 51787-43-0
    • 4-20-00-04325 (Beilstein Handbook Reference)
    • BENZ(a)ACRIDINE, 8,10,12-TRIMETHYL-
    • 1,3,10-Trimethyl-5,6-benzacridine [French]
    • 1,3,10-Trimethyl-5,6-benzacridine
    • BRN 0206672
    • DTXSID80199709
    • Inchi: 1S/C20H17N/c1-12-10-13(2)20-17(11-12)14(3)19-16-7-5-4-6-15(16)8-9-18(19)21-20/h4-11H,1-3H3
    • InChI Key: NTKONJVWYHNEEK-UHFFFAOYSA-N
    • SMILES: N1C2C=CC3C=CC=CC=3C=2C(C)=C2C=C(C)C=C(C)C=12

Computed Properties

  • Exact Mass: 271.13621
  • Monoisotopic Mass: 271.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 5.9

Experimental Properties

  • Density: 0.9690 (rough estimate)
  • Boiling Point: 404.44°C (rough estimate)
  • Flash Point: 213.4°C
  • Refractive Index: 1.7200 (estimate)
  • PSA: 12.89
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